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Welcome to the Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance on reducing the sensitivity
of materials to friction and impact. Below you will find troubleshooting guides and frequently
asked questions (FAQs) to address specific issues you may encounter during your
experiments.

Frequently Asked Questions (FAQs)
General Concepts

Q1: What are friction and impact sensitivity?

Al: Friction sensitivity is the degree to which a substance is likely to ignite or detonate when
subjected to frictional forces.[1] Impact sensitivity refers to a material's susceptibility to initiation
upon receiving a mechanical impact, such as being dropped or struck.[2][3] These properties
are critical safety parameters for energetic materials, pharmaceuticals, and other chemicals,
determining how they can be safely handled, processed, and transported.[2][4]

Q2: Why is reducing sensitivity important?
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A2: Reducing sensitivity is crucial for enhancing the safety and reliability of energetic materials
and sensitive chemical compounds.[5] For pharmaceuticals, reducing sensitivity can prevent
degradation or unintended reactions during manufacturing and transport.[6] For energetic
materials, desensitization minimizes the risk of accidental initiation from stimuli encountered
during handling, storage, or transport, such as dropping a container or friction from machinery.

[7]
Q3: What are the standard laboratory tests for measuring friction and impact sensitivity?
A3: The two most common methods are:

o BAM Friction Test: This test determines a material's sensitivity to frictional stimuli. A sample
is placed on a porcelain plate and subjected to friction from a weighted porcelain pin.[8][9]
The result is typically reported as the lowest load in Newtons (N) at which an ignition, spark,
or explosion occurs in a set number of trials.[9][10]

e BAM Fallhammer (Drop Impact) Test: This method measures sensitivity to impact. A
specified weight is dropped from varying heights onto a sample.[2][3] The result is often
expressed as the impact energy in Joules (J) corresponding to the height at which a 50%
probability of initiation is observed (H50), often determined using statistical methods like the
Bruceton analysis.[3][11]

Factors Influencing Sensitivity

Q4: How do a material's physical properties affect its sensitivity?
A4: Several physical properties are critical:

o Particle Size and Shape: Generally, smaller and more spherical particles with smoother
surfaces exhibit lower sensitivity.[12][13] This is because they have fewer sharp edges and a
reduced likelihood of forming "hot spots” under mechanical stress.[12] However, for some
materials, reducing particle size below a certain threshold (e.g., 400 nm) can decrease
sensitivity, while in other ranges, the effect may be different.[12][14]

o Crystal Quality: The presence of internal voids, defects, and impurities in a crystal structure
can significantly increase sensitivity.[13][14] Materials with higher crystal density and fewer
imperfections are typically less sensitive.[13][15]
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» Thermal Conductivity: Materials with higher thermal conductivity can dissipate heat from
localized "hot spots" more effectively, reducing the probability of ignition.[5][16]

Troubleshooting Guides
Issue: Inconsistent Sensitivity Test Results

Q1: My impact/friction sensitivity test results for the same material are not reproducible. What
are the common causes?

Al: Inconsistent results are a frequent issue. Consider the following factors:

o Sample Preparation: Ensure the sample volume or mass is consistent for each test. For
powders, particle size distribution should be uniform; sieve the material if necessary.[4][10]

o Environmental Conditions: Temperature and humidity can affect a material's sensitivity.[10]
[17] Record these conditions for every test. Hygroscopic materials should be stored in a
desiccator.[17]

e Apparatus Cleanliness: Residue from previous tests can contaminate the sample and alter
results. Thoroughly clean the anvil, pins, plates, and other contact surfaces before each
experiment.[18]

o Operator Variability: In tests that involve manual steps, ensure the procedure is followed
identically each time. Automated systems can help reduce this variability.[4]

Issue: Difficulty in Reducing Sensitivity

Q2: | have reduced the particle size of my material, but the sensitivity has not decreased as
expected. Why?

A2: While smaller particles are often less sensitive, this is not a universal rule.[14]

 Increased Surface Area: Nanosized particles have a very high surface area-to-volume ratio,
which can sometimes increase reactivity.

o Crystal Defects: Aggressive milling or grinding processes used to reduce particle size can
introduce new defects and amorphous regions into the crystals, which can increase
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sensitivity.[12]

o Morphology: The milling process may create particles with sharp, angular shapes rather than
smooth, spherical ones, which can counteract the benefits of size reduction.[12] Consider
alternative methods like controlled crystallization to achieve the desired size and
morphology.

Q3: My polymer-bonded explosive (PBX) formulation is still too sensitive. What can | do?
A3: The choice and integration of the binder are critical for desensitization.

» Binder Selection: The binder should be chemically compatible with the energetic material
and have good mechanical properties (e.g., elasticity) to absorb and dissipate mechanical
energy. Fluoropolymers and some rubbers are commonly used.[19][20]

o Binder Content: Increasing the binder content can reduce sensitivity, but it will also decrease
the energetic performance of the material.[19] An optimal balance must be found.

« Interfacial Bonding: Strong adhesion between the binder and the energetic crystals is crucial.
Poor bonding can leave voids that act as hot spots. Surface treatment of the crystals or the
use of coupling agents can improve this interaction.[5]

Q4: The coating applied to my particles is not effective at reducing friction sensitivity. What are
the likely problems?

A4: The effectiveness of a coating depends on its uniformity, thickness, and mechanical
properties.

e Incomplete Coverage: If the coating is not uniform, parts of the energetic material remain
exposed. Review your coating process (e.g., solvent evaporation, spray drying) and adjust
parameters to ensure even deposition.[21]

o Coating Material: The coating should be ductile and able to deform without fracturing to
cushion the patrticles from frictional forces. Brittle coatings can crack under stress and fail to
provide protection. Nitrocellulose and various waxes are often used for this purpose.[21][22]
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» Coating Thickness: An insufficient coating thickness may not provide enough of a buffer.
Increasing the coating-to-material ratio can improve desensitization.[21]

Data on Sensitivity Reduction Methods

The following tables summarize quantitative data on the effectiveness of various
desensitization techniques.

Table 1: Effect of Particle Size and Morphology on Impact Sensitivity

o Modified Initial Final
Initial .
. . Particle Impact Impact Percent
Material Particle ) e o
. Size/Morph  Sensitivity Sensitivity Change
Size (um)
ology (Hso, cm) (Hso, cm)
Lower
RDX 87 0.27 (milled) - - sensitivity
reported[12]
Lamellae (2D >100%
HMX - ~25J >50J
layers) Increase
Porous
87.5%
CL-20 - Hollow 12J 225
Increase
Spheres

Note: Direct comparison of Hso values across different studies can be challenging due to
variations in test equipment and procedures. The trend within a single study is most
informative.

Table 2: Effect of Binders and Coating on Sensitivity
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Initial Final Initial Final
Energetic  Additive/ Additive Friction Friction Impact Impact
Material Coating % (wlw) Sensitivit  Sensitivit  Sensitivit  Sensitivit
y (N) y (N) y(J) y ()
Nitrocellulo
DNTF 1% 120 56 - -
se (NC)
Nitrocellulo
DNTF 3% 120 40 - -
se (NC)
Nitrocellulo
DNTF 5% 120 33.6 - -
se (NC)
Silicone
RDX ) ~15% 120 288 5 10
Binder
Graphene
CL-20 Nanoplatel - Decreased Decreased -
ets

Data compiled from multiple sources.[16][20][21]

Experimental Protocols
Protocol 1: BAM Friction Test

This protocol is a generalized procedure based on standard methodologies.[8][9][17]

Objective: To determine the friction sensitivity of a solid or paste-like substance.

Materials:

Spatula

BAM Friction Apparatus

Porcelain pins

Porcelain plates (25 x 25 x 5 mm)[17]
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Sample material (~10 mm3)[10]

Set of calibrated weights (providing loads from 5 N to 360 N)[9]

Procedure:

Setup: Place a clean porcelain plate into the clamp on the sliding carriage and secure it.
Insert a clean porcelain pin into the collet on the loading arm.

Sample Placement: Place approximately 10 mm?3 of the sample material onto the porcelain
plate, directly under the pin.[10]

Loading: Gently lower the loading arm so the pin rests on the sample. Select the desired
load and hang the corresponding weight on the appropriate notch of the loading arm. For an
unknown material, it is safest to start with the highest load (e.g., 360 N) and work
downwards, or as per specific safety guidelines.[17]

Execution: Turn off the room lights to better observe any sparks or flashes.[17] Press the
button to activate the motor. The carriage will move the plate back and forth under the pin
one time over a distance of 10 mm.[9][10]

Observation: Carefully observe for any reaction. A positive reaction ("Go") is defined as an
explosion, flash, spark, or audible report (pop/crackle).[17] Scorch marks, smoke, or odor
without an explosion are typically considered a negative result ("No Go").[17]

Data Recording: Record the load and the result (Go/No Go). Also, note the ambient
temperature and humidity.[17]

Repetition: The test is repeated multiple times at a given load to determine a probability of
reaction. A common procedure is to find the lowest load that causes one reaction in six trials
(1-in-6).[9]

Cleanup: After each test, safely remove the used plate and pin for cleaning or disposal and
use a fresh surface for the next trial.

Protocol 2: BAM Fallhammer Impact Test

This protocol is a generalized procedure based on standard methodologies.[2][3][23]
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Objective: To determine the impact sensitivity of a solid or liquid substance.

Materials:

BAM Fallhammer apparatus

Steel anvil and guide block

Drop weights (e.g., 1 kg, 5 kg, 10 kg)[4][24]

Sample confinement assembly (e.g., steel cylinders)
Sample material (~40 mm3)[4]

Remote release mechanism

Procedure:

Setup: Ensure the apparatus is on a stable, vibration-free base. Position the anvil and guide
block correctly.

Sample Preparation: Place the specified volume of the sample (approx. 40 mm?) into the
sample assembly.[4] For powders, ensure consistent packing density.

Positioning: Carefully place the prepared sample assembly on the center of the anvil.

Weight and Height Selection: Select the appropriate drop weight and set the desired drop
height. The impact energy (Joules) is the product of the weight (kg), gravity (9.81 m/s?), and
height (m).

Execution: Clear the area and use the remote mechanism to release the drop weight. The
weight will fall and strike the sample assembly.

Observation: Observe for signs of a reaction (explosion, flash, smoke, sound).

Data Analysis: The result is recorded as a "Go" or "No Go." To determine the Hso value (the
height at which there is a 50% probability of reaction), a statistical method like the "up-and-
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down" Bruceton method is typically employed.[3] This involves performing a series of tests
where the height of the next drop is decreased after a "Go" and increased after a "No Go."

o Cleanup: Safely remove and clean or dispose of the sample assembly components after
each test.

Visualizations

. Initiation Mechanism
Influencing Factors

Particle Size & Crystal Defects & Binders & Coatings Thermal | Friction / Impact
Morphology Voids 9 Conductivity Stimulus
A A

Reduces Reduces
(Smooth surfaces, (V(;&Oggﬂfsse) Energy absorption,
fewer stress points) p cushioning)

Reduces

(Heat dissipation) Creates

Y

( Hot Spot Formation
(Localized Energy)

Leads to
Y

Ignition / Detonation

Click to download full resolution via product page

Caption: Factors influencing hot spot formation and material sensitivity.
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Caption: Workflow for selecting a sensitivity reduction method.
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Caption: Experimental workflow for the BAM Friction Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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